N'-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}-3-phenylpropanohydrazide

• IUPAC Name: N-[(Z)-1-(4-imidazol-1-ylphenyl)ethylideneamino]-3-phenylpropanamide
• InChI: InChI=1S/C20H20N4O/c1-16(18-8-10-19(11-9-18)24-14-13-21-15-24)22-23-20(25)12-7-17-5-3-2-4-6-17/h2-6,8-11,13-15H,7,12H2,1H3,(H,23,25)/b22-16-
• InChI Key: OZXLCECZWBCBNC-JWGURIENSA-N
• Canonical SMILES: CC(=NNC(=O)CCC1=CC=CC=C1)C2=CC=C(C=C2)N3C=CN=C3
• Isomeric SMILES: C/C(=N/NC(=O)CCC1=CC=CC=C1)/C2=CC=C(C=C2)N3C=CN=C3
• Molecular Formula: C20H20N4O
• Molecular Weight: 332.4 g/mol

Description

N-{1-[4-(1H-imidazol-1-yl)phenyl]ethylidene}-3-phenylpropanohydrazide, also known as Imidazole-4-carbaldehyde phenylhydrazone (ICPH), is a chemical compound that has gained attention in the scientific community due to its unique properties and potential applications. ICPH is a hydrazone derivative that has been synthesized and studied for its potential use in various fields such as medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of ICPH is not fully understood. However, it is believed to act by inhibiting the growth and proliferation of microorganisms and cancer cells. It is also believed to act as a plant growth regulator by regulating the expression of genes involved in plant growth and development.
Biochemical and Physiological Effects:
ICPH has been shown to have various biochemical and physiological effects. In medicine, ICPH has been shown to inhibit the growth of various microorganisms such as Candida albicans and Staphylococcus aureus. It has also been shown to inhibit the growth of cancer cells. In agriculture, ICPH has been shown to enhance plant growth and development by regulating the expression of genes involved in plant growth and development.

Advantages and Limitations for Lab Experiments

ICPH has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. It is also relatively inexpensive compared to other compounds with similar properties. However, there are also limitations to the use of ICPH in lab experiments. Its mechanism of action is not fully understood, and further research is needed to fully elucidate its properties and potential applications.

Future Directions

There are several future directions for research on ICPH. In medicine, further research is needed to fully understand its potential as an antifungal, antibacterial, and anticancer agent. In agriculture, further research is needed to fully understand its potential as a plant growth regulator and its effects on different plant species. In materials science, further research is needed to fully understand its potential as a building block for new materials. Overall, ICPH is a promising compound that has the potential to be used in various fields of research.

Synthesis Methods

ICPH can be synthesized through a two-step process. The first step involves the reaction of imidazole-4-carbaldehyde with phenylhydrazine to form imidazole-4-carbaldehyde phenylhydrazone. In the second step, the product is reacted with 3-phenylpropanoic acid hydrazide to form ICPH. The synthesis of ICPH has been extensively studied, and various modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

ICPH has been studied for its potential applications in various fields of research. In medicine, ICPH has been shown to have antifungal and antibacterial properties. It has also been studied for its potential use as an anticancer agent. In agriculture, ICPH has been studied for its potential use as a plant growth regulator. In materials science, ICPH has been studied for its potential use in the development of new materials such as polymers and nanocomposites.